Cas no 60523-82-2 ((5-Methoxy-1H-indol-3-yl)methanamine)

• Product Name: (5-Methoxy-1H-indol-3-yl)methanamine
• CAS No: 60523-82-2
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• MDL: MFCD06657119
• CID: 830825
• PubChem ID: 14702424
• Update Time: 2025-10-21

(5-Methoxy-1H-indol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-5-methoxyindole
• (5-Methoxy-1H-indol-3-yl)methanamine
• [(5-Methoxy-1H-indol-3-yl)methyl]amine hydrochloride
• 1-(5-METHOXY-1H-INDOL-3-YL)METHANAMINE
• MFCD06657119
• BDBM50330861
• CHEMBL1276050
• DTXSID20563182
• MB03907
• SCHEMBL3976318
• CS-16683
• EN300-1275643
• 60523-82-2
• CS-0102161
• DB-012273
• F50185
• AKOS005214650
• ALBB-030269
• 5-Methoxy-1h-indol-3-methylamine

• MDL： MFCD06657119
• Inchi： 1S/C10H12N2O/c1-13-8-2-3-10-9(4-8)7(5-11)6-12-10/h2-4,6,12H,5,11H2,1H3
• InChI Key： CAHOMULUOHSWPI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C(CN)=CN2

Computed Properties

• Exact Mass: 176.09500
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 51Ų

Experimental Properties

• PSA: 51.04000
• LogP: 2.33550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on (5-Methoxy-1H-indol-3-yl)methanamine

Comprehensive Guide to (5-Methoxy-1H-indol-3-yl)methanamine (CAS No. 60523-82-2): Properties, Applications, and Research Insights

(5-Methoxy-1H-indol-3-yl)methanamine, with the CAS number 60523-82-2, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and neuroscience. This indole derivative is structurally characterized by a methoxy group at the 5-position and an aminomethyl group at the 3-position of the indole ring. Its unique molecular architecture makes it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting serotonin receptors and related pathways.

The compound's chemical formula is C₁₀H₁₂N₂O, with a molecular weight of 176.22 g/mol. Its physicochemical properties include moderate solubility in polar organic solvents and limited solubility in water, which is typical for such indole derivatives. Researchers have noted its stability under standard laboratory conditions, though it should be protected from prolonged exposure to light and moisture to prevent degradation.

In recent years, (5-Methoxy-1H-indol-3-yl)methanamine has emerged as a key building block in the development of novel psychoactive compounds and neurological research tools. Its structural similarity to naturally occurring tryptamines has made it particularly interesting for studies investigating serotonin receptor modulation. The scientific community has shown growing interest in this compound, as evidenced by the increasing number of publications mentioning CAS 60523-82-2 in pharmacological and neurochemical research.

The synthetic applications of 60523-82-2 are diverse and expanding. Pharmaceutical chemists frequently employ it as a precursor in the synthesis of more complex molecules with potential therapeutic applications. Its versatility stems from the reactive primary amine group, which can participate in various condensation and coupling reactions, and the electron-rich indole ring that serves as an excellent scaffold for further functionalization.

Current research trends involving (5-Methoxy-1H-indol-3-yl)methanamine focus on its potential role in developing treatments for neurological disorders. Several research groups are investigating derivatives of this compound for their possible effects on mood regulation and cognitive function. These studies often explore the compound's interactions with various serotonin receptor subtypes, which are crucial targets for addressing conditions like depression, anxiety, and certain neurodegenerative diseases.

From a market perspective, the demand for CAS 60523-82-2 has been steadily increasing, particularly among research institutions and pharmaceutical development companies. Suppliers typically offer this compound in various purity grades, with analytical standards available for research purposes. The global market for such specialized indole derivatives is expected to grow significantly in the coming years, driven by advancements in neuroscience research and drug discovery.

Quality control and analytical characterization of (5-Methoxy-1H-indol-3-yl)methanamine are critical aspects of its production and use. Standard analytical techniques include HPLC for purity assessment, mass spectrometry for structural confirmation, and various spectroscopic methods (NMR, IR) for comprehensive characterization. These quality assurance measures ensure the compound meets the stringent requirements of pharmaceutical research and development.

The storage and handling of 60523-82-2 require standard laboratory precautions. While not classified as highly hazardous, it should be stored in tightly sealed containers under inert atmosphere at controlled temperatures. Proper personal protective equipment, including gloves and safety glasses, is recommended when handling this compound to prevent potential irritation or sensitization.

In the context of intellectual property, several patents mention (5-Methoxy-1H-indol-3-yl)methanamine as an intermediate or active component in novel therapeutic formulations. These patents cover a range of applications, from neurological treatments to potential anti-inflammatory agents, reflecting the compound's versatility in medicinal chemistry.

Future research directions for CAS 60523-82-2 may explore its potential in emerging areas such as neuroprotection and cognitive enhancement. With growing interest in personalized medicine and targeted therapies, this compound and its derivatives may play increasingly important roles in developing next-generation neuropharmaceuticals. The scientific community continues to investigate its structure-activity relationships to optimize its pharmacological profile for specific therapeutic applications.

For researchers working with (5-Methoxy-1H-indol-3-yl)methanamine, it's essential to stay updated with the latest literature and regulatory guidelines. Many scientific databases now include this compound in their specialized collections of bioactive molecules, reflecting its importance in contemporary chemical research. Regular consultation of these resources can provide valuable insights into new applications and synthetic methodologies involving this versatile indole derivative.